Cas no 19891-85-1 (29-Nor-20-oxolupeol)

• Product Name: 29-Nor-20-oxolupeol
• CAS No: 19891-85-1
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 1080643
• PubChem ID: 490365
• Update Time: 2025-10-29

29-Nor-20-oxolupeol Chemical and Physical Properties

Names and Identifiers

• 29-Nor-20-oxolupeol
• [ "" ]
• 3beta-Hydroxy-30-norlupan-20-one
• CHEMBL3109322
• 1-[(1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-9-Hydroxy-3a,5a,5b,8,8,11a-hexamethylicosahydro-1H-cyclopenta[a]chrysen-1-yl]ethanone
• CS-0017375
• AKOS040761043
• FS-8787
• 1-[(1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-9-hydroxy-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-1-yl]ethanone
• HY-N1713
• 19891-85-1
• 3-Hydroxynorlupen-2-one
• DA-60091

• Inchi： 1S/C29H48O2/c1-18(30)19-10-13-26(4)16-17-28(6)20(24(19)26)8-9-22-27(5)14-12-23(31)25(2,3)21(27)11-15-29(22,28)7/h19-24,31H,8-17H2,1-7H3/t19-,20+,21-,22+,23-,24+,26+,27-,28+,29+/m0/s1
• InChI Key： RCXANGLYPFOYKX-XJJQXQETSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(C)=O)CC[C@]3(C)CC[C@@]12C

Computed Properties

• Exact Mass: 428.36500
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.015±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 237-239 ºC
• Boiling Point: 503.5±23.0 °C at 760 mmHg
• Flash Point: 213.3±15.2 °C
• Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
• PSA: 37.30000
• LogP: 7.03770
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

29-Nor-20-oxolupeol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives

Additional information on 29-Nor-20-oxolupeol

Exploring the Unique Properties and Applications of 29-Nor-20-oxolupeol (CAS No. 19891-85-1)

29-Nor-20-oxolupeol (CAS No. 19891-85-1) is a naturally occurring triterpenoid compound that has garnered significant attention in recent years due to its potential biological activities and applications in various industries. This compound, structurally related to lupeol, is characterized by the absence of a methyl group at position 29 and the presence of a ketone functional group at position 20. Researchers are increasingly interested in 29-Nor-20-oxolupeol derivatives for their possible therapeutic benefits, making it a hot topic in natural product chemistry and pharmacology.

The molecular formula of 29-Nor-20-oxolupeol is C₂₉H₄₆O₂, with a molecular weight of 426.68 g/mol. Its unique structural features contribute to its physicochemical properties, including moderate solubility in organic solvents and relatively high melting point. These characteristics make it suitable for various extraction and purification techniques, which are crucial for its isolation from natural sources or synthesis in the laboratory.

Recent studies have focused on the biological activities of 29-Nor-20-oxolupeol, particularly its potential anti-inflammatory and antioxidant properties. In the era of growing interest in natural remedies and plant-derived compounds, 29-Nor-20-oxolupeol research aligns perfectly with current trends in complementary medicine. The compound's mechanism of action appears to involve modulation of key cellular pathways, though more detailed pharmacological studies are needed to fully understand its therapeutic potential.

The sources of 29-Nor-20-oxolupeol in nature include several plant species, particularly those in the Fabaceae and Asteraceae families. Extraction methods typically involve organic solvents followed by chromatographic purification. With the increasing demand for standardized natural products, optimizing the extraction process for 29-Nor-20-oxolupeol has become an important area of research, especially for pharmaceutical and nutraceutical applications.

In the cosmetic industry, 29-Nor-20-oxolupeol benefits are being explored for skin care formulations. Its potential anti-aging properties and ability to modulate skin cell metabolism make it an interesting candidate for inclusion in premium cosmetic products. This application taps into the growing consumer demand for natural and effective skincare ingredients, particularly those with scientific backing.

Analytical characterization of 29-Nor-20-oxolupeol typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for quality control in both research and industrial settings, ensuring the compound's purity and proper identification. Standardization of analytical protocols for 29-Nor-20-oxolupeol identification remains an active area of method development.

The market for 29-Nor-20-oxolupeol suppliers has been expanding as interest in this compound grows. Current applications span pharmaceutical research, cosmetic formulations, and as a reference standard in analytical laboratories. Pricing and availability vary depending on purity levels and sourcing methods, with synthetic and natural-derived versions both available in the market.

Future research directions for 29-Nor-20-oxolupeol include detailed pharmacological studies, structure-activity relationship investigations, and development of more efficient synthetic routes. The compound's potential as a lead molecule for drug development continues to attract research funding and commercial interest, particularly in areas addressing chronic inflammatory conditions and age-related diseases.

Safety evaluation of 29-Nor-20-oxolupeol is an ongoing process, with preliminary studies suggesting a favorable toxicity profile at moderate concentrations. However, as with any bioactive compound, comprehensive toxicological assessment is necessary before widespread human use. This aspect is particularly important given the current regulatory environment surrounding natural health products.

For researchers working with 29-Nor-20-oxolupeol, proper storage conditions are essential to maintain compound stability. Recommended practices include protection from light, storage at low temperatures, and use of inert atmospheres when necessary. These precautions help preserve the compound's integrity for experimental and commercial applications.

The scientific literature on 29-Nor-20-oxolupeol continues to grow, with new publications appearing regularly in journals covering natural products chemistry, pharmacology, and medicinal chemistry. Keeping abreast of these developments is crucial for professionals working with this compound, as new findings may reveal additional applications or safety considerations.

In conclusion, 29-Nor-20-oxolupeol (CAS No. 19891-85-1) represents an intriguing natural product with diverse potential applications. Its unique structural features and biological activities make it a compound of significant interest across multiple disciplines. As research progresses, we can expect to see more refined applications and possibly commercial products featuring this remarkable molecule.